Cas no 101913-95-5 (1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-)

1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl- structure
101913-95-5 structure
Product Name:1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
CAS No:101913-95-5
MF:C21H30N4O
MW:354.489104747772
CID:140789
PubChem ID:59107
Update Time:2025-04-19

1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
    • 7-(3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)heptanenitrile
    • 101913-95-5
    • 8-(6-Cyanohexyl)-3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
    • DTXSID10144343
    • NSC167685
    • HEPTANONITRILE, 7-(3-METHYL-4-OXO-1-PHENYL-1,3,8-TRIAZASPIRO(4.5)DEC-8-YL)-
    • NSC-167685
    • 7-(3-Methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)dec-8-yl)heptanonitrile
    • Inchi: 1S/C21H30N4O/c1-23-18-25(19-10-6-5-7-11-19)21(20(23)26)12-16-24(17-13-21)15-9-4-2-3-8-14-22/h5-7,10-11H,2-4,8-9,12-13,15-18H2,1H3
    • InChI Key: GDFRSJQALJTCDV-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCN(CCCCCCC#N)CC2)N(C2C=CC=CC=2)CN1C

Computed Properties

  • Exact Mass: 354.2422
  • Monoisotopic Mass: 354.242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.15
  • Boiling Point: 571°C at 760 mmHg
  • Flash Point: 299.1°C
  • Refractive Index: 1.589
  • PSA: 50.58
  • LogP: 3.17198
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